Cas no 65738-41-2 (3,7-Nonanedione, 2,4,4,6,8-pentamethyl-)

65738-41-2 structure
Product name:3,7-Nonanedione, 2,4,4,6,8-pentamethyl-
3,7-Nonanedione, 2,4,4,6,8-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID70470615
- 3,7-Nonanedione, 2,4,4,6,8-pentamethyl-
- DTXCID40421432
- 65738-41-2
- SCHEMBL19733849
-
- Inchi: InChI=1S/C14H26O2/c1-9(2)12(15)11(5)8-14(6,7)13(16)10(3)4/h9-11H,8H2,1-7H3
- InChI Key: UGSTVYPETWXHMH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 226.193280068Da
- Monoisotopic Mass: 226.193280068Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1Ų
- XLogP3: 3.5
3,7-Nonanedione, 2,4,4,6,8-pentamethyl- Related Literature
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
-
Qiong Zheng J. Mater. Chem. A, 2017,5, 10928-10935
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
-
Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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